6-Methylpyrimidine-4-carboxylic acid
Overview
Description
6-Methylpyrimidine-4-carboxylic acid (6MPCA) is an organic compound belonging to the pyrimidine family of heterocyclic compounds. It is a colorless solid with a molecular formula of C6H6N2O2. 6MPCA has been studied extensively for its potential application in the fields of medicine, biotechnology, and biochemistry. This compound has been found to have a variety of biochemical and physiological effects, as well as a wide range of uses in laboratory experiments.
Scientific Research Applications
Crystal and Molecular Structure Studies
6-Methylpyrimidine-4-carboxylic acid and its derivatives have been studied for their crystal and molecular structures. For instance, the crystal structure of methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, a compound related to this compound, has been reported (Richter et al., 2023).
Precursor in Pharmaceutical and Explosive Industries
4,6-Dihydroxy-2-methylpyrimidine, a compound closely related to this compound, finds applications in the preparation of high explosives and medicinal valued products. An economic process for its production has been developed, which is important for both the pharmaceutical and explosive industries (Patil et al., 2008).
Synthesis of 2-Substituted-4,6-Diazaindoles
The treatment of 5-amino-4-methylpyrimidine with n-BuLi led to the synthesis of a range of 2-substituted-4,6-diazaindoles, showcasing the utility of this compound derivatives in chemical synthesis (Song et al., 2009).
Development of Antiplasmin Drugs
This compound derivatives have been explored for their potential as antiplasmin drugs. For example, 5-aminomethylpyrimidine-2-carboxylic acid was synthesized as part of this search (Isoda et al., 1980).
Antiallergic Activity Studies
Some derivatives of this compound have been investigated for their antiallergic activities. The introduction of specific moieties into the pyridopyrimidine ring significantly enhanced their antiallergic activity (Hermecz et al., 1983).
Hepatitis C Virus Polymerase Inhibition
Derivatives of this compound have been identified as inhibitors of hepatitis C virus (HCV) NS5B polymerase, binding at the active site of the enzyme and showing potential as a treatment for HCV (Stansfield et al., 2004).
Future Directions
While specific future directions for 6-Methylpyrimidine-4-carboxylic acid are not mentioned in the retrieved information, pyrimidines have a wide range of pharmacological effects and are subjects of ongoing research . They are known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . Therefore, future research could focus on exploring these properties of this compound.
properties
IUPAC Name |
6-methylpyrimidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2/c1-4-2-5(6(9)10)8-3-7-4/h2-3H,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSRGRWJKRYESQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70597432 |
Source
|
| Record name | 6-Methylpyrimidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70597432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
138538-42-8 |
Source
|
| Record name | 6-Methylpyrimidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70597432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-methylpyrimidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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